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Compound of Interest

Compound Name: Pterostilbene-isothiocyanate

Cat. No.: B12373282

Introduction

Pterostilbene, a natural analog of resveratrol, and isothiocyanates, a class of compounds found
in cruciferous vegetables, have independently demonstrated potent anti-cancer properties,
including the induction of apoptosis in various cancer cell lines.[1][2][3] Pterostilbene has been
shown to modulate apoptosis through both intrinsic and extrinsic pathways, involving the
activation of caspases and regulation of the Bcl-2 family of proteins.[4][5] Similarly,
isothiocyanates can induce apoptosis via caspase-dependent mechanisms.[3] The conjugation
of pterostilbene with an isothiocyanate group may yield a novel compound with enhanced or
synergistic apoptotic effects. These application notes provide a comprehensive guide for
researchers to perform in vitro apoptosis assays to evaluate the efficacy of pterostilbene-
isothiocyanate.

Experimental Workflow

The overall workflow for assessing the apoptotic effects of pterostilbene-isothiocyanate
involves cell culture, treatment with the compound, and subsequent analysis using various
apoptosis assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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